Cas no 72404-04-7 (10H-Phenoxazine, 2-methyl-)

• Product name: 10H-Phenoxazine, 2-methyl-
• CAS No: 72404-04-7
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 544017
• PubChem ID: 12569074

10H-Phenoxazine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 2-methyl-
• 2-methyl-10H-phenoxazine
• SCHEMBL11537050
• DTXSID50502882
• 72404-04-7

• Inchi： InChI=1S/C13H11NO/c1-9-6-7-13-11(8-9)14-10-4-2-3-5-12(10)15-13/h2-8,14H,1H3
• InChI Key： XTLFOIVDMKTDED-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 197.08413
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines